Cas no 2034582-85-7 (4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide)

4-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide is a heterocyclic compound featuring a pyrazole core linked to a piperazine carboxamide moiety with a thiophene substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) or metabolic pathways due to its balanced lipophilicity and hydrogen-bonding capacity. The cyclopropyl and thiophene groups may enhance metabolic stability and receptor binding selectivity. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's well-defined synthetic route ensures reproducibility, while its purity and stability support reliable pharmacological evaluation.
4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide structure
2034582-85-7 structure
Product Name:4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide
CAS No:2034582-85-7
MF:C17H23N5OS
MW:345.4624
CID:5353730
Update Time:2025-05-20

4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(5-cyclopropyl-2-methylpyrazol-3-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
    • 4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
    • 4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide
    • Inchi: 1S/C17H23N5OS/c1-20-16(11-15(19-20)13-4-5-13)21-6-8-22(9-7-21)17(23)18-12-14-3-2-10-24-14/h2-3,10-11,13H,4-9,12H2,1H3,(H,18,23)
    • InChI Key: DWFUTPJDDDNDHQ-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C([H])=C1C([H])([H])N([H])C(N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1=C([H])C(C2([H])C([H])([H])C2([H])[H])=NN1C([H])([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 452
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81.6

4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide Pricemore >>

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4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide Related Literature

Additional information on 4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide

Exploring the Potential of 4-(3-Cyclopropyl-1-Methyl-1H-Pyrazol-5-Yl)-N-[Thiophen-2-Ylmethyl]Piperazine-1-Carboxamide

The compound with CAS No. 2034582-85-7, known as 4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-[thiophen-2-y lmethyl]piperazine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule, which combines a cyclopropyl group, a pyrazole ring, and a piperazine core, represents a promising candidate for drug discovery and material science applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in modulating various biological pathways. The presence of the cyclopropyl group introduces strain into the molecule, potentially enhancing its reactivity and binding affinity to target proteins. Meanwhile, the pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, contributes to the molecule's stability and ability to participate in hydrogen bonding. These features make it a versatile building block for designing bioactive molecules.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including Suzuki coupling reactions and palladium-catalyzed cross-couplings, to efficiently construct the complex architecture of this molecule. The integration of these methods has not only improved yield but also facilitated the exploration of structural analogs for biological testing.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain kinase enzymes, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests applications in treating central nervous system disorders. These findings underscore the importance of further in-depth pharmacological studies to fully understand its therapeutic potential.

The incorporation of a thiophene moiety into the structure adds another layer of complexity and functionality. Thiophene derivatives are known for their electron-withdrawing properties and ability to enhance solubility in organic solvents, which are critical factors in drug delivery systems. Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and various biological targets, providing valuable insights into its mechanism of action.

In conclusion, 4-(3-cyclopropyl-1-methylH-pyrazol-5-yl)-N-[thiophen-2-y lmethyl] piperazine represents a fascinating example of how structural diversity can be leveraged to design innovative chemical entities with potential therapeutic applications. As research continues to unravel its properties, this compound stands as a testament to the ever-evolving field of medicinal chemistry.

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